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Compound of Interest

Compound Name: Theophylline-d3

Cat. No.: B12384025

Get Quote

An In-depth Technical Review of Core Safety Data

This guide provides a detailed overview of the safety information for Theophylline-d3,

compiled for researchers, scientists, and professionals in drug development. The following data

is primarily based on the Safety Data Sheet (SDS) for Theophylline, as specific comprehensive

safety data for the deuterated form, Theophylline-d3, is not readily available. It is a common

and accepted practice in the scientific community to consider the safety profile of an isotopically

labeled compound as substantively equivalent to its unlabeled counterpart unless specific data

suggests otherwise.

Hazard Identification and Classification
Theophylline is classified as a hazardous substance.[1] It is toxic if swallowed and may cause

damage to the unborn child.[2][3][4]

GHS Classification:

Acute Toxicity, Oral: Category 3[3][4]

Reproductive Toxicity: Category 1B[3][4]
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Signal Word: Danger[2][3]

Hazard Pictograms:

GHS06: Skull and crossbones[2][4]

GHS08: Health hazard[2][4]

Hazard Statements:

H301: Toxic if swallowed.[2][3][4]

H360 / H360D: May damage fertility or the unborn child.[3][4]

Precautionary Statements: A comprehensive list of precautionary statements covering

prevention, response, storage, and disposal is available in the safety data sheets.[3][4][5] Key

precautions include obtaining special instructions before use, avoiding ingestion, and using

personal protective equipment.[3][4][5]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Theophylline.

Property Value Source

Molecular Formula C₇H₈N₄O₂ [6][7]

Molecular Weight 180.16 g/mol [6][7][8][9]

Appearance White crystalline powder/solid [5][8][9]

Odor Odorless [5][8][9]

Melting Point 270 - 274 °C (518 - 525.2 °F) [5]

Solubility Partially soluble in cold water. [9]

pH 5 (in an 8 g/l aqueous solution) [5]

Log P (octanol/water) -0.008 [3]
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Toxicological Information
Theophylline exhibits acute oral toxicity.[2][3][4] The primary health concern is its toxicity if

ingested.[2][3][4]

Toxicity Metric Value Species Source

LD50 (Oral) 225 mg/kg Rat [4]

LD50 (Intraperitoneal) 150 mg/kg Rat [4]

LD50 (Subcutaneous) 138 mg/kg Mouse [4]

Symptoms of Exposure: Symptoms of theophylline toxicity can include nausea, vomiting,

diarrhea, headache, insomnia, irritability, and restlessness.[8][10] In severe cases, it can lead

to seizures, cardiac arrhythmias, and can be fatal.[8][10]

Experimental Protocols
Detailed experimental protocols for determining the toxicological and physicochemical

properties of Theophylline are typically found in standardized guidelines from organizations

such as the OECD (Organisation for Economic Co-operation and Development). For instance,

acute oral toxicity is often determined using a method similar to OECD Test Guideline 423. The

biodegradability was assessed using OECD Test Guideline 301A, which showed that

Theophylline is readily biodegradable.[3] The partition coefficient (log Pow) was determined to

be -0.008 at 23 °C, indicating low potential for bioaccumulation.[3]

Handling, Storage, and First Aid
Handling:

Avoid contact with skin and eyes.[2]

Do not breathe dust.[2]

Wash hands thoroughly after handling.[3][5]

Use in a well-ventilated area or under a hood.[3]
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Do not eat, drink, or smoke when using this product.[3][5]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[3]

Store locked up.[3][5]

Recommended storage is at room temperature.[3][11]

First-Aid Measures:

If Swallowed: Immediately call a poison center or doctor. Rinse mouth.[2][3][5]

If on Skin: Wash with plenty of water.[2]

If Inhaled: Move person into fresh air.[3]

If in Eyes: Rinse cautiously with water for several minutes.[2]

Visualizing Safety Information Flow
The following diagram illustrates the logical flow of safety information and response procedures

for Theophylline-d3.
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Identification Handling & Storage Exposure & Response Disposal

Theophylline-d3
GHS Classification

- Acute Oral Toxicity (Cat. 3)
- Reproductive Toxicity (Cat. 1B)

Handling Precautions
(Avoid contact, inhalation, ingestion)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Storage
(Tightly closed, dry, well-ventilated, locked up)

Accidental Exposure First-Aid Measures
(Swallowed, Skin, Inhaled, Eyes) Seek Immediate Medical Attention Disposal

(Follow local regulations)

Click to download full resolution via product page

Caption: Logical workflow for handling Theophylline-d3 from identification to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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